Cas no 1806039-55-3 (3-Chloro-2-(difluoromethyl)-5-methylpyridine-6-sulfonamide)

• Product Name: 3-Chloro-2-(difluoromethyl)-5-methylpyridine-6-sulfonamide
• CAS No: 1806039-55-3
• MF: C₇H₇ClF₂N₂O₂S
• MW: 256.657486200333
• CID: 4873115
• Update Time: 2025-06-08

3-Chloro-2-(difluoromethyl)-5-methylpyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-5-methylpyridine-6-sulfonamide

• Inchi： 1S/C7H7ClF2N2O2S/c1-3-2-4(8)5(6(9)10)12-7(3)15(11,13)14/h2,6H,1H3,(H2,11,13,14)
• InChI Key： SZOJYCWNGNPBAX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C(=NC=1C(F)F)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 1.4
• Topological Polar Surface Area: 81.4

Additional information on 3-Chloro-2-(difluoromethyl)-5-methylpyridine-6-sulfonamide

3-Chloro-2-(difluoromethyl)-5-methylpyridine-6-sulfonamide (CAS No. 1806039-55-3): An Overview of a Promising Compound in the Field of Medicinal Chemistry

3-Chloro-2-(difluoromethyl)-5-methylpyridine-6-sulfonamide (CAS No. 1806039-55-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and pharmacological properties. In this article, we will delve into the chemical structure, synthesis, biological activities, and potential applications of 3-Chloro-2-(difluoromethyl)-5-methylpyridine-6-sulfonamide.

The chemical structure of 3-Chloro-2-(difluoromethyl)-5-methylpyridine-6-sulfonamide is characterized by a pyridine ring substituted with a chlorine atom at the 3-position, a difluoromethyl group at the 2-position, and a methyl group at the 5-position. The 6-position is occupied by a sulfonamide functional group. This unique arrangement of substituents imparts specific electronic and steric properties to the molecule, which are crucial for its biological activity.

The synthesis of 3-Chloro-2-(difluoromethyl)-5-methylpyridine-6-sulfonamide has been reported in several studies. One common synthetic route involves the reaction of 2-chloro-5-methylpyridine with difluoromethanesulfonyl chloride to form the corresponding difluoromethanesulfonate ester, followed by nucleophilic substitution with ammonia to introduce the sulfonamide group. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product.

Recent research has focused on exploring the biological activities of 3-Chloro-2-(difluoromethyl)-5-methylpyridine-6-sulfonamide. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-Chloro-2-(difluoromethyl)-5-methylpyridine-6-sulfonamide effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. This suggests its potential as a therapeutic agent for inflammatory diseases.

In addition to its anti-inflammatory effects, 3-Chloro-2-(difluoromethyl)-5-methylpyridine-6-sulfonamide has also shown promise in cancer research. A study published in Cancer Research reported that this compound selectively induces apoptosis in various cancer cell lines while sparing normal cells. The mechanism underlying this selective cytotoxicity is believed to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK.

The pharmacokinetic properties of 3-Chloro-2-(difluoromethyl)-5-methylpyridine-6-sulfonamide have also been investigated. Preclinical studies have demonstrated that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. However, more extensive pharmacokinetic and toxicological studies are needed to fully assess its safety and efficacy in humans.

In conclusion, 3-Chloro-2-(difluoromethyl)-5-methylpyridine-6-sulfonamide (CAS No. 1806039-55-3) is a promising compound with potential applications in the treatment of inflammatory diseases and cancer. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the future of drug discovery and development.